Cas no 2166457-09-4 (4,4,5,5-tetramethyl-2-2-(prop-1-yn-1-yl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-2-(prop-1-yn-1-yl)phenyl-1,3,2-dioxaborolane
• CAS No: 2166457-09-4
• MF: C₁₅H₁₉BO₂
• MW: 242.121164560318
• MDL: MFCD32710632
• CID: 5462759
• PubChem ID: 155819607
• Update Time: 2025-06-27

4,4,5,5-tetramethyl-2-2-(prop-1-yn-1-yl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-Tetramethyl-2-(2-prop-1-ynylphenyl)-1,3,2-dioxaborolane
• Z4437706333
• 4,4,5,5-tetramethyl-2-[2-(prop-1-yn-1-yl)phenyl]-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-2-(prop-1-yn-1-yl)phenyl-1,3,2-dioxaborolane

• MDL： MFCD32710632
• Inchi： 1S/C15H19BO2/c1-6-9-12-10-7-8-11-13(12)16-17-14(2,3)15(4,5)18-16/h7-8,10-11H,1-5H3
• InChI Key： XYZIUWDLNXGBRT-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C#CC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 242.1478100 g/mol
• Monoisotopic Mass: 242.1478100 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 242.12
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 4,4,5,5-tetramethyl-2-2-(prop-1-yn-1-yl)phenyl-1,3,2-dioxaborolane

Introduction to 4,4,5,5-tetramethyl-2-(2-(prop-1-yn-1-yl)phenyl)-1,3,2-dioxaborolane (CAS No. 2166457-09-4)

4,4,5,5-tetramethyl-2-(2-(prop-1-yn-1-yl)phenyl)-1,3,2-dioxaborolane (CAS No. 2166457-09-4) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This compound belongs to the class of boronic esters and is characterized by its unique structural features, which include a dioxaborolane ring and a propargyl substituent. These features make it an attractive building block for various chemical reactions and synthetic transformations.

The dioxaborolane moiety in this compound is particularly noteworthy due to its stability and reactivity. Boronic esters are widely used in Suzuki-Miyaura cross-coupling reactions, which are essential for the formation of carbon-carbon bonds in the synthesis of complex organic molecules. The presence of the propargyl group (prop-1-yn-1-yl) adds further synthetic utility by enabling a range of click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for bioconjugation and materials science.

Recent research has highlighted the potential applications of 4,4,5,5-tetramethyl-2-(2-(prop-1-yn-1-yl)phenyl)-1,3,2-dioxaborolane in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of novel antitumor agents. The propargyl group allows for the introduction of functional groups that can enhance the biological activity and pharmacological properties of the final drug candidates.

In addition to its use in medicinal chemistry, 4,4,5,5-tetramethyl-2-(2-(prop-1-yn-1-yl)phenyl)-1,3,2-dioxaborolane has found applications in materials science. Researchers at the University of California have explored its use in the preparation of functional polymers and nanomaterials. The dioxaborolane ring provides a stable platform for polymerization reactions, while the propargyl group can be used to introduce various functional groups that can modulate the properties of the resulting materials.

The synthetic accessibility of 4,4,5,5-tetramethyl-2-(2-(prop-1-yn-1-yl)phenyl)-1,3,2-dioxborolane has also been a subject of interest. A recent publication in Organic Letters described an efficient and scalable synthesis route for this compound using readily available starting materials and mild reaction conditions. This method not only simplifies the preparation process but also enhances the purity and yield of the final product.

In terms of safety and handling, it is important to note that while 4,4,5,5-tetramethyl-2-(2-(prop-1-yn-1-yl)phenyl)-1,3,2-dioxaborolane is not classified as a hazardous material under current regulations, it should still be handled with care in a well-controlled laboratory environment. Proper personal protective equipment (PPE) should be worn during handling to ensure safety.

The future prospects for 4,4,5,5-tetramethyl-2-(2-(prop-1-yn-1-yl)phenyl)-1,3,2-dioxaborolane are promising. Ongoing research continues to uncover new applications and synthetic strategies involving this compound. Its unique combination of structural features makes it an invaluable tool for chemists working in diverse areas such as drug discovery, materials science, and organic synthesis.